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Compound of Interest

Compound Name: 2,3,5-Trimethylanisole

Cat. No.: B020204 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2,3,5-
trimethylanisole, a compound of interest in various chemical and pharmaceutical research

fields. Due to its aromatic ether structure, understanding its solubility characteristics in both

aqueous and organic media is crucial for its application in synthesis, formulation, and biological

studies.

Core Properties of 2,3,5-Trimethylanisole
2,3,5-Trimethylanisole is an aromatic organic compound. A summary of its key physical and

chemical properties is provided below.

Property Value

CAS Number 20469-61-8

Molecular Formula C₁₀H₁₄O

Molecular Weight 150.22 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point 213-216 °C

Density 0.97 g/mL
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Quantitative Solubility Data
Quantitative solubility data for 2,3,5-trimethylanisole in a wide range of organic solvents is not

extensively documented in publicly available literature. However, an estimated aqueous

solubility is known. The compound is qualitatively described as being soluble in various organic

solvents such as ether and benzene.[1]

The following table summarizes the available quantitative solubility data and provides a

template for recording experimentally determined values.
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Solvent
Temperature
(°C)

Solubility
(mg/L)

Solubility
(g/100mL)

Molar
Solubility
(mol/L)

Water 25
50.8 (estimated)

[2]
~0.005 ~0.00034

Ethanol 25
Data not

available

Methanol 25
Data not

available

Acetone 25
Data not

available

Dichloromethane 25

Soluble

(quantitative data

not available)

Chloroform 25

Soluble

(quantitative data

not available)

Tetrahydrofuran 25

Soluble

(quantitative data

not available)

Toluene 25
Data not

available

Hexane 25
Data not

available

Note: The solubility in organic solvents is expected to be significantly higher than in water due

to the "like dissolves like" principle, as 2,3,5-trimethylanisole is a predominantly non-polar

molecule.[3][4] Researchers are encouraged to determine these values experimentally using

the protocols outlined in the following section.

Experimental Protocols for Solubility Determination
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The following is a detailed methodology for determining the solubility of a liquid solute, such as

2,3,5-trimethylanisole, in various solvents. The "shake-flask" method is a widely accepted and

reliable technique for determining thermodynamic solubility.[1][5][6][7]

Objective
To determine the saturation solubility of 2,3,5-trimethylanisole in a selection of solvents at a

specified temperature (e.g., 25 °C).

Materials
2,3,5-trimethylanisole (high purity)

Selected solvents (e.g., water, ethanol, methanol, acetone, toluene, hexane) of analytical

grade

Glass vials or flasks with airtight screw caps

Thermostatically controlled orbital shaker or water bath

Analytical balance

Pipettes and syringes

Syringe filters (e.g., 0.45 µm PTFE or other solvent-compatible material)

Apparatus for quantitative analysis (e.g., UV-Vis spectrophotometer, GC-FID, or HPLC)

Procedure: Shake-Flask Method
Preparation of Solvent: Place a known volume of the desired solvent into a glass vial.

Addition of Solute: Add an excess amount of 2,3,5-trimethylanisole to the solvent. An

excess is ensured by observing a separate phase of the solute, indicating that a saturated

solution will be formed.

Equilibration: Securely cap the vials and place them in a thermostatically controlled shaker

set to the desired temperature (e.g., 25 °C). The samples should be agitated for a sufficient
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period to reach equilibrium. A period of 24 to 72 hours is generally recommended to ensure

thermodynamic equilibrium is achieved.[1]

Phase Separation: After the equilibration period, allow the vials to stand undisturbed at the

set temperature to allow for the separation of the undissolved solute. To ensure complete

separation of the undissolved phase from the saturated solution, either centrifugation or

filtration can be employed.

Centrifugation: Centrifuge the vials at a moderate speed until a clear supernatant is

obtained.

Filtration: Carefully draw the supernatant into a syringe and pass it through a solvent-

compatible syringe filter to remove any undissolved droplets of 2,3,5-trimethylanisole.

Quantification:

Preparation of Standard Solutions: Prepare a series of standard solutions of 2,3,5-
trimethylanisole of known concentrations in the solvent of interest.

Calibration Curve: Using a suitable analytical method (e.g., UV-Vis spectrophotometry at a

predetermined λmax, GC-FID, or HPLC), analyze the standard solutions to generate a

calibration curve.

Analysis of Saturated Solution: Analyze the clear, saturated filtrate or supernatant obtained

from the phase separation step. It may be necessary to dilute the sample with the solvent

to bring its concentration within the linear range of the calibration curve.

Calculation: Using the calibration curve, determine the concentration of 2,3,5-
trimethylanisole in the saturated solution. If the sample was diluted, remember to account

for the dilution factor in the final calculation. The solubility can then be expressed in various

units, such as g/100mL or mol/L.

Logical Workflow for Solubility Determination
The following diagram illustrates the logical workflow for the experimental determination of the

solubility of 2,3,5-trimethylanisole.
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Caption: Workflow for the experimental determination of solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b020204?utm_src=pdf-custom-synthesis
https://www.quora.com/How-do-you-perform-the-shake-flask-method-to-determine-solubility
http://www.thegoodscentscompany.com/data/rw1504021.html
https://www.solubilityofthings.com/123-trimethylbenzene
https://www.education.com/activity/article/liquid-solubility-test/
https://www.scribd.com/document/892270216/Solubility-A-Fundamental-Concept-in-Pharmaceutical-Sciences
https://enamine.net/public/biology-services/Shake-Flask-Aqueous-Solubility-Assay-(kinetic-or-thermodynamic-assay-conditions).pdf
https://www.researchgate.net/post/Can-anyone-tell-me-how-to-perform-equilibrium-solubility-studies-step-by-step-practically
https://www.benchchem.com/product/b020204#2-3-5-trimethylanisole-solubility-data
https://www.benchchem.com/product/b020204#2-3-5-trimethylanisole-solubility-data
https://www.benchchem.com/product/b020204#2-3-5-trimethylanisole-solubility-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b020204?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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